1-Chloropentane 1-Chloropentane Amyl chloride appears as a clear colorless to light-brown liquid with an aromatic odor. Flash point may vary from 35 to 54°F. Less dense than water and insoluble in water. Hence floats on water. Vapors are heavier than air. Vapors may be narcotic in high concentrations.
Brand Name: Vulcanchem
CAS No.: 543-59-9
VCID: VC0165111
InChI: InChI=1S/C5H11Cl/c1-2-3-4-5-6/h2-5H2,1H3
SMILES: CCCCCCl
Molecular Formula: C5H11Cl
Molecular Weight: 106.59 g/mol

1-Chloropentane

CAS No.: 543-59-9

Reference Standards

VCID: VC0165111

Molecular Formula: C5H11Cl

Molecular Weight: 106.59 g/mol

1-Chloropentane - 543-59-9

CAS No. 543-59-9
Product Name 1-Chloropentane
Molecular Formula C5H11Cl
Molecular Weight 106.59 g/mol
IUPAC Name 1-chloropentane
Standard InChI InChI=1S/C5H11Cl/c1-2-3-4-5-6/h2-5H2,1H3
Standard InChIKey SQCZQTSHSZLZIQ-UHFFFAOYSA-N
SMILES CCCCCCl
Canonical SMILES CCCCCCl
Boiling Point 226 °F at 760 mm Hg (USCG, 1999)
107.9 °C
Colorform Liquid
Colorless liquid
Density 0.8834 at 68 °F (USCG, 1999)
0.8820 g/cu cm at 20 °C
Flash Point 34 °F (USCG, 1999)
12 °C (54 °F) - closed cup
55 °F (13 °C) - closed cup
55 °F (13 °C) (Open Cup)
Melting Point -146 °F (USCG, 1999)
-99 °C
Physical Description Amyl chloride appears as a clear colorless to light-brown liquid with an aromatic odor. Flash point may vary from 35 to 54°F. Less dense than water and insoluble in water. Hence floats on water. Vapors are heavier than air. Vapors may be narcotic in high concentrations.
Description Amyl chloride appears as a clear colorless to light-brown liquid with an aromatic odor. Flash point may vary from 35 to 54°F. Less dense than water and insoluble in water. Hence floats on water. Vapors are heavier than air. Vapors may be narcotic in high concentrations.
Shelf Life Stable under recommended storage conditions.
Solubility In water, 197 mg/L at 25 °C
Insoluble in water
Miscible with alcohol, ether
Miscible with ethanol, ethyl ether; soluble in benzene, carbon tetrachloride; very soluble in chloroform
Synonyms Pentyl chloride, AMYL CHLORIDE
Vapor Density 3.67 (Air = 1)
Vapor Pressure 32.9 mm Hg at 25 °C
PubChem Compound 10977
Last Modified Nov 11 2021
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